Cas no 2906-73-2 (Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]-N,N-diethyl-, hydrochloride (1:1))
2906-73-2 structure
Product Name:Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]-N,N-diethyl-, hydrochloride (1:1)
CAS No:2906-73-2
MF:C14H22ClNO3
MW:287.782383441925
CID:258150
PubChem ID:200882
Update Time:2025-04-19
Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]-N,N-diethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]-N,N-diethyl-, hydrochloride (1:1)
- 2-(2,3-dihydro-1,4-benzodioxin-5-yloxy)-N,N-diethylethanamine,hydrochloride
- 2-(1,4-Benzodioxan-5-yloxy)triethylamine hydrochloride
- 2-(2,3-dihydro-1,4-benzodioxin-5-yloxy)-N,N-diethylethanamine hydrochloride (1:1)
- AC1L45AG
- LS-157181
- P-1
- Triethylamine, 2-(1,4-benzodioxan-5-yloxy)-, hydrochloride
- 2906-73-2
- DTXSID30183310
-
- Inchi: 1S/C14H21NO3.ClH/c1-3-15(4-2)8-9-16-12-6-5-7-13-14(12)18-11-10-17-13;/h5-7H,3-4,8-11H2,1-2H3;1H
- InChI Key: ACLBTXLOASZGRX-UHFFFAOYSA-N
- SMILES: Cl.O(C1=CC=CC2=C1OCCO2)CCN(CC)CC
Computed Properties
- Exact Mass: 287.12896
- Monoisotopic Mass: 287.1288213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 233
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.9Ų
Experimental Properties
- PSA: 30.93
Ethanamine,2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]-N,N-diethyl-, hydrochloride (1:1) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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